Cas no 509147-86-8 (2(3H)-Benzoxazolone, 6,7-difluoro-)

• Product Name: 2(3H)-Benzoxazolone, 6,7-difluoro-
• CAS No: 509147-86-8
• MF: C₇H₃F₂NO₂
• MW: 171.101028680801
• MDL: MFCD24553103
• CID: 1569989
• PubChem ID: 21989887
• Update Time: 2025-04-21

2(3H)-Benzoxazolone, 6,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6,7-difluoro-
• 6,7-Difluorobenzo[d]oxazol-2(3H)-one
• AC6264
• MFCD24553103
• 509147-86-8
• 6,7-Difluorobenzoxazol-2(3H)-one
• SY130166
• SCHEMBL2149020
• A913410
• 6,7-difluoro-3H-1,3-benzoxazol-2-one

• MDL： MFCD24553103
• Inchi： 1S/C7H3F2NO2/c8-3-1-2-4-6(5(3)9)12-7(11)10-4/h1-2H,(H,10,11)
• InChI Key： GSXOQMNPQHDOIS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1OC(N2)=O)F

Computed Properties

• Exact Mass: 171.01319
• Monoisotopic Mass: 171.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones